Cas no 143393-03-7 (Shikimate-3-phosphate Trisodium Salt (~90%))

• Product Name: Shikimate-3-phosphate Trisodium Salt (~90%)
• CAS No: 143393-03-7
• MF: C₇H₈Na₃O₈P
• MW: 320.076696395874
• CID: 1061735
• PubChem ID: 11771565
• Update Time: 2025-11-02

Shikimate-3-phosphate Trisodium Salt (~90%) Chemical and Physical Properties

Names and Identifiers

• Shikimate-3-phosphat
• Shikimate-3-phosphate Trisodium Salt
• trisodium,(3R,4S,5R)-4,5-dihydroxy-3-phosphonatooxycyclohexene-1-carboxylate
• Shikimate-3-phosphate Trisodium Salt (~90%)
• Sodium (3R,4S,5R)-4,5-dihydroxy-3-(phosphonatooxy)cyclohex-1-ene-1-carboxylate
• (3R,4S,5R)-4,5-Dihydroxy-3-(phosphonooxy)-1-cyclohexene-1-carboxylic Acid Sodium Salt; [3R-(3a,4a,5ss)]-4,5-Dihydroxy-3-(phosphonooxy)-1-cyclohexene-1-carboxylic Acid Trisodium Salt; S-3-P Trisodium
• DTXSID90472277
• S-3-P Trisodium
• Shikimate-3-phosphate (sodium salt)
• Shikimate-3-phosphate Trisodium Salt 90%
• J-007807
• BP-20339
• trisodium;(3R,4S,5R)-4,5-dihydroxy-3-phosphonatooxycyclohexene-1-carboxylate
• 143393-03-7

• Inchi： 1S/C7H11O8P.3Na/c8-4-1-3(7(10)11)2-5(6(4)9)15-16(12,13)14;;;/h2,4-6,8-9H,1H2,(H,10,11)(H2,12,13,14);;;/q;3*+1/p-3/t4-,5-,6+;;;/m1.../s1
• InChI Key： SQZCNOWSDNBSGQ-PFYBVYJXSA-K
• SMILES： P(=O)([O-])([O-])O[C@@H]1C=C(C(=O)[O-])C[C@H]([C@@H]1O)O.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 319.96500
• Monoisotopic Mass: 319.96498705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: >135°C (dec.)
• Boiling Point: 585.8±60.0 °C at 760 mmHg
• Flash Point: 308.1±32.9 °C
• Solubility: Methanol (Slightly), Water (Slightly, Sonicated)
• PSA: 162.82000
• LogP: -1.85750
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

Shikimate-3-phosphate Trisodium Salt (~90%) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20?C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on Shikimate-3-phosphate Trisodium Salt (~90%)

Shikimate-3-phosphate Trisodium Salt (~90%): A Key Intermediate in Biochemical Pathways

Shikimate-3-phosphate trisodium salt (CAS No. 143393-03-7) is a critical biochemical intermediate widely used in research and industrial applications. This compound, with a purity of approximately ~90%, plays a pivotal role in the shikimate pathway, a metabolic route essential for the biosynthesis of aromatic amino acids in plants, bacteria, and fungi. Its significance extends to pharmaceuticals, agriculture, and biotechnology, making it a subject of intense scientific interest.

The shikimate-3-phosphate trisodium salt is derived from the phosphorylation of shikimic acid, a process central to the production of compounds like phenylalanine, tyrosine, and tryptophan. These amino acids are precursors to numerous bioactive molecules, including alkaloids, flavonoids, and lignin. Researchers and industries value this compound for its role in studying metabolic pathways and developing novel biocatalysts and enzyme inhibitors.

In recent years, the shikimate pathway has gained attention due to its relevance in antibiotic resistance and herbicide development. For instance, glyphosate, a widely used herbicide, targets this pathway, highlighting the importance of shikimate-3-phosphate as a research tool. Scientists are exploring its potential in addressing global challenges such as sustainable agriculture and drug discovery, aligning with current trends in green chemistry and biobased solutions.

The compound’s trisodium salt form enhances its solubility in aqueous solutions, making it suitable for in vitro and in vivo studies. Its stability under physiological conditions allows for precise experimentation in metabolic engineering and systems biology. Additionally, its role in the synthesis of antiviral agents, such as oseltamivir (Tamiflu), underscores its pharmaceutical relevance, particularly in the context of pandemic preparedness.

From an industrial perspective, shikimate-3-phosphate trisodium salt (~90%) is employed in the production of fine chemicals and flavor compounds. Its application in fermentation processes and bioreactor systems aligns with the growing demand for eco-friendly manufacturing practices. Companies focusing on white biotechnology leverage this compound to develop sustainable alternatives to petrochemical-derived products.

Quality control is paramount when working with shikimate-3-phosphate trisodium salt. The ~90% purity specification ensures consistency in experimental outcomes, while advanced analytical techniques like HPLC and NMR verify its integrity. Researchers often seek high-purity batches to minimize variability in kinetic studies and enzyme assays, reflecting the compound’s importance in precision biology.

As the scientific community continues to explore the shikimate pathway, questions like “How does shikimate-3-phosphate influence secondary metabolite production?” or “What are the latest advancements in shikimate pathway engineering?” dominate online searches. These inquiries highlight the compound’s relevance in cutting-edge research and its potential to address pressing issues like food security and infectious diseases.

In conclusion, shikimate-3-phosphate trisodium salt (CAS No. 143393-03-7, ~90%) is a versatile and indispensable tool in biochemistry and industrial applications. Its role in the shikimate pathway, coupled with its applications in drug development and sustainable agriculture, positions it at the forefront of scientific innovation. As research progresses, this compound will undoubtedly remain a cornerstone in the quest for biobased solutions and advanced therapeutics.